Cas no 1361766-63-3 (4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine)

4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine is a halogenated pyridine derivative characterized by its unique structural configuration, featuring two 2,5-dichlorophenyl substituents and an amino functional group. This compound exhibits potential utility in organic synthesis and materials science due to its electron-rich aromatic system and sterically hindered framework. The presence of multiple chlorine atoms enhances its reactivity in cross-coupling reactions, while the amino group offers a site for further functionalization. Its rigid, planar structure may also contribute to applications in optoelectronic materials or as a ligand in coordination chemistry. The compound's stability and defined molecular architecture make it a valuable intermediate for specialized chemical research.

4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine structure

1361766-63-3 structure

Product Name:4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine

CAS No:1361766-63-3

MF:C₁₇H₁₀Cl₄N₂

MW:384.086699962616

CID:4928936

Update Time:2025-10-25

4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine
- Inchi： 1S/C17H10Cl4N2/c18-9-1-3-14(20)11(5-9)13-8-23-17(7-16(13)22)12-6-10(19)2-4-15(12)21/h1-8H,(H2,22,23)
- InChI Key： MLYYDGDBYOCUQP-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C1=CN=C(C2C=C(C=CC=2Cl)Cl)C=C1N)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 397
XLogP3: 6
Topological Polar Surface Area: 38.9

4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A022005267-250mg	4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine	1361766-63-3	97%	250mg	$673.20	2022-03-01
Alichem	A022005267-500mg	4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine	1361766-63-3	97%	500mg	$950.60	2022-03-01
Alichem	A022005267-1g	4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine	1361766-63-3	97%	1g	$1,730.40	2022-03-01

4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine Related Literature

1. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
2. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
3. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
4. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
5. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890

Additional information on 4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine

Recent Advances in the Study of 4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine (CAS: 1361766-63-3)

The compound 4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine (CAS: 1361766-63-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The presence of dichlorophenyl groups and the amino-pyridine core structure contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between 4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine and its biological targets.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of oncology. The compound has shown efficacy in inhibiting tumor growth in several cancer cell lines, with minimal cytotoxicity to normal cells. These findings suggest its potential as a lead compound for further drug development. Additionally, recent pharmacokinetic studies have provided insights into its metabolic stability and bioavailability, which are critical factors for its transition from preclinical to clinical stages.

Despite these advancements, challenges remain, particularly in optimizing the compound's solubility and reducing potential off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved efficacy and safety.

In conclusion, 4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and biological activity make it a valuable subject for further investigation. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.